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For Researchers, Scientists, and Drug Development Professionals

Abstract

Chloroazodin (N,N'-dichloro-1,2-diazenedicarboximidamide) is a broad-spectrum antimicrobial
agent that has been utilized for its antiseptic and disinfectant properties. This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
antimicrobial characteristics of chloroazodin. It is intended to serve as a detailed resource for
researchers, scientists, and professionals involved in drug development and infectious disease
control. This document summarizes key identifiers, presents quantitative data in structured
tables, and outlines the general mechanism of action for N-chloro compounds.

Chemical Identity and Structure

Chloroazodin is a synthetic organic compound characterized by a diazenedicarboximidamide
core with two chlorine atoms attached to the nitrogen atoms.

Chemical Structure:
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Figure 1: Chemical structure of Chloroazodin.

Table 1: Chemical Identifiers of Chloroazodin

Identifier Value

Reference(s)

(1E)-2-chloro-1-[(E)-N'-

IUPAC Name chlorocarbamimidoylliminogua  [1]
nidine

CAS Number 502-98-7 [1]

PubChem CID 6312330 [1]

Molecular Formula C2H4Cl2Ns [1]
Chlorazodin,

Synonyms Dichloroazodicarbonamidine, [1]

Azochloramide

Physicochemical Properties

Chloroazodin is a yellow crystalline solid with a faint chlorine-like odor. Its physicochemical

properties are summarized in the table below.

Table 2: Physicochemical Properties of Chloroazodin
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Property Value Reference(s)
Molecular Weight 183.00 g/mol [1]
_ _ Decomposes explosively at
Melting Point
~155 °C
Boiling Point Not applicable
Density Data not available
Very slightly soluble in water;
sparingly soluble in alcohol;
Solubility p i )
slightly soluble in glycerol and
glyceryl triacetate.
pKa (predicted) 7.8
Unstable to light and heat.
Decomposition is accelerated
Stability by contact with metals.

Solutions decompose on

exposure to light and warming.

Antimicrobial Properties and Mechanism of Action

Chloroazodin exhibits broad-spectrum antimicrobial activity against a variety of
microorganisms. As an N-chloro compound, its mechanism of action is believed to involve the
release of active chlorine, which is a potent oxidizing agent.

The proposed general mechanism of action for N-chloro compounds involves several key
steps:

» Release of Active Chlorine: In an aqueous environment, N-chloro compounds can hydrolyze
to release hypochlorous acid (HOCI), a strong oxidizing agent.

» Oxidative Damage: The released active chlorine can oxidize critical components of microbial
cells.
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« Inhibition of Essential Enzymes: A primary target is the sulfhydryl groups (-SH) present in
many essential enzymes. Oxidation of these groups to disulfides (R-S-S-R) or other oxidized
forms can lead to enzyme inactivation.[1]

 Disruption of Cellular Processes: This enzymatic inhibition disrupts vital cellular processes
such as respiration, glucose metabolism, and DNA synthesis, ultimately leading to microbial
death.[1]
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Figure 2: General mechanism of action for N-chloro antimicrobial compounds.

While this represents the general understanding for this class of compounds, specific and
detailed mechanistic studies on chloroazodin are limited in recent literature. Furthermore,
there is a lack of information regarding its specific effects on microbial signaling pathways.

Experimental Protocols

Detailed and validated experimental protocols for the synthesis, analysis, and stability testing of
chloroazodin are not readily available in contemporary scientific literature. The following
sections provide an overview based on historical and general chemical knowledge.

Synthesis

The synthesis of chloroazodin has been historically described to involve the reaction of
guanidine nitrate with sodium hypochlorite in an acidic medium.
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Figure 3: General workflow for the synthesis of Chloroazodin.

It is crucial to note that this synthesis should only be attempted by trained professionals in a
controlled laboratory setting, as chloroazodin is an explosive compound.

Analytical Methods

The quantification of chloroazodin can be challenging due to its instability. The primary
analytical methods would likely involve techniques that can handle unstable compounds and
guantify the active chlorine content.

« Titrimetric Analysis: A common method for determining the concentration of active chlorine
compounds is iodometric titration. This involves reacting the sample with an excess of
potassium iodide in an acidic solution, followed by titration of the liberated iodine with a
standardized sodium thiosulfate solution.

o UV-Vis Spectroscopy: Chloroazodin exhibits absorbance in the UV-visible region, which
could be utilized for its quantification. However, a validated method with a specific
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wavelength of maximum absorbance (Amax) and consideration of potential interference from
degradation products would be necessary.

Stability Testing

A stability-indicating analytical method would be required to assess the stability of
chloroazodin. This typically involves subjecting the compound to stress conditions (e.g., heat,
light, humidity, acid/base hydrolysis) and then using a chromatographic technique, such as
High-Performance Liquid Chromatography (HPLC), to separate the parent compound from its
degradation products. To date, specific, validated stability-indicating methods for chloroazodin
are not widely reported in recent literature.

Conclusion

Chloroazodin remains a compound of interest due to its potent antimicrobial properties. This
guide has consolidated the available information on its chemical structure and physicochemical
characteristics. However, it is evident that there is a significant lack of recent, detailed research
on its specific antimicrobial spectrum (MIC values), a definitive mechanism of action, and
validated experimental protocols for its synthesis and analysis. Further research is warranted to
fully characterize this compound and explore its potential applications in modern medicine and
disinfection, particularly in an era of increasing antimicrobial resistance. Professionals working
with chloroazodin should exercise extreme caution due to its explosive nature and inherent
instability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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